Cas no 339020-80-3 (4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 339020-80-3
• CID: 4648585
• Update Time: 2025-10-24

4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2-HYDROXYANILINO)METHYLENE]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
• 3H-Pyrazol-3-one, 2,4-dihydro-4-[[(2-hydroxyphenyl)amino]methylene]-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Overview of 4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one (CAS No. 339020-80-3)

The compound 4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one, identified by its CAS No. 339020-80-3, is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrazolone core and a hydroxyphenyl substituent, makes it a subject of interest for researchers exploring novel bioactive compounds and functional materials. This article delves into its properties, synthesis, and emerging applications, while addressing common queries and trends in the field.

One of the most frequently searched questions about CAS No. 339020-80-3 revolves around its synthetic pathways. The compound is typically synthesized via condensation reactions involving 2-hydroxyaniline and 4,5-dihydro-1H-pyrazol-5-one, a process that highlights its Schiff base characteristics. Researchers often inquire about yield optimization and green chemistry approaches, reflecting the growing demand for sustainable synthesis methods. Recent studies have explored microwave-assisted and solvent-free techniques to enhance efficiency, aligning with the industry's shift toward eco-friendly practices.

The pharmacological potential of 4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one is another hot topic. Its structural resemblance to known anti-inflammatory and antioxidant agents has spurred investigations into its bioactivity. For instance, the hydroxyphenyl moiety is associated with radical scavenging properties, while the pyrazolone ring may contribute to enzyme inhibition. These features have led to speculative discussions about its role in drug discovery, particularly for conditions like oxidative stress-related disorders.

In material science, the compound's chelating ability and thermal stability are under scrutiny. Its ability to form complexes with metal ions has implications for catalysis and sensor development. Searches for "metal-organic frameworks (MOFs)" and "coordination polymers" often intersect with studies on this compound, as researchers explore its utility in designing advanced materials. The rise of AI-driven material discovery has further amplified interest, with computational models predicting its compatibility with hybrid nanostructures.

From an analytical chemistry perspective, CAS No. 339020-80-3 poses challenges and opportunities. Techniques like HPLC, mass spectrometry, and NMR are critical for characterizing its purity and structure. Users frequently search for "spectroscopic data interpretation" and "chromatographic methods," underscoring the need for accessible reference data. Recent advancements in machine learning for spectral analysis could streamline these processes, offering faster and more accurate identifications.

Regulatory and safety considerations are also prominent in discussions about this compound. While it is not classified as a hazardous substance, proper handling protocols and storage conditions are essential to ensure laboratory safety. Queries about "material safety data sheets (MSDS)" and "biodegradability" reflect the broader emphasis on responsible chemical management. The compound's environmental impact remains a niche area of study, with preliminary data suggesting moderate persistence in aqueous systems.

Looking ahead, the versatility of 4-{[(2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one ensures its relevance in interdisciplinary research. Whether in medicinal chemistry, nanotechnology, or environmental science, its applications are bound to expand. As the scientific community prioritizes high-throughput screening and computational modeling, this compound may emerge as a key player in next-generation innovations.